Cas no 64810-11-3 (methyl 3-oxobicyclo2.2.1hept-5-ene-2-carboxylate, Mixture of diastereomers)

• Product Name: methyl 3-oxobicyclo2.2.1hept-5-ene-2-carboxylate, Mixture of diastereomers
• CAS No: 64810-11-3
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD24692712
• CID: 3395664
• PubChem ID: 12481510
• Update Time: 2025-07-19

methyl 3-oxobicyclo2.2.1hept-5-ene-2-carboxylate, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• BICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLIC ACID, 3-OXO-, METHYL ESTER
• methyl 3-oxobicyclo2.2.1hept-5-ene-2-carboxylate, Mixture of diastereomers
• EN300-23021272
• 64810-11-3
• methyl3-oxobicyclo[2.2.1]hept-5-ene-2-carboxylate,Mixtureofdiastereomers
• methyl 3-oxobicyclo[2.2.1]hept-5-ene-2-carboxylate
• PCA81011

• MDL： MFCD24692712
• Inchi： 1S/C9H10O3/c1-12-9(11)7-5-2-3-6(4-5)8(7)10/h2-3,5-7H,4H2,1H3
• InChI Key： XVWCXQRRJNLPOZ-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)OC)C2C=CC1C2

Computed Properties

• Exact Mass: 166.062994177Da
• Monoisotopic Mass: 166.062994177Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.4Ų

Additional information on methyl 3-oxobicyclo2.2.1hept-5-ene-2-carboxylate, Mixture of diastereomers

Recent Advances in the Study of Methyl 3-Oxobicyclo[2.2.1]hept-5-ene-2-carboxylate (CAS: 64810-11-3) and Its Diastereomeric Mixtures

The compound methyl 3-oxobicyclo[2.2.1]hept-5-ene-2-carboxylate (CAS: 64810-11-3), a mixture of diastereomers, has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the importance of this bicyclic framework as a versatile scaffold for the development of novel bioactive molecules. The presence of both ketone and ester functional groups, along with the strained bicyclic structure, offers multiple sites for chemical modification, making it an attractive candidate for structure-activity relationship (SAR) studies. Advances in asymmetric synthesis have enabled the isolation of individual diastereomers, allowing researchers to investigate their distinct biological properties.

In the context of medicinal chemistry, methyl 3-oxobicyclo[2.2.1]hept-5-ene-2-carboxylate has shown promise as a precursor for the synthesis of prostaglandin analogs and other bioactive compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by selectively inhibiting cyclooxygenase-2 (COX-2), with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

From a synthetic chemistry perspective, recent work has focused on developing more efficient routes to access this scaffold. A team at MIT reported a novel photochemical [2+2] cycloaddition approach that significantly improves the yield and diastereoselectivity of the target compound. This methodological advancement, published in Angewandte Chemie, has important implications for the large-scale production of this intermediate for pharmaceutical applications.

Biological evaluations have revealed that the diastereomeric mixture displays differential activity profiles. While both diastereomers show affinity for certain enzyme targets, their pharmacokinetic properties vary significantly. This finding, reported in a recent ACS Medicinal Chemistry Letters publication, underscores the importance of stereochemical control in drug development and suggests that the individual diastereomers may find distinct therapeutic applications.

Looking forward, researchers are exploring the potential of this scaffold in targeted drug delivery systems. Preliminary results indicate that the bicyclic structure can serve as a molecular "handle" for attaching targeting moieties, potentially enabling more precise delivery of therapeutic payloads to specific tissues or cells. This application is particularly relevant in the context of cancer therapy, where selective drug delivery remains a major challenge.

In conclusion, methyl 3-oxobicyclo[2.2.1]hept-5-ene-2-carboxylate (CAS: 64810-11-3) and its diastereomeric mixtures represent a promising area of research at the intersection of chemistry and biology. The compound's versatility as a synthetic intermediate and its demonstrated biological activity make it a valuable tool for drug discovery efforts. Continued research into its applications, particularly in the development of targeted therapies and novel anti-inflammatory agents, is expected to yield significant advancements in the coming years.